1-(2-methoxyethyl)-4-thioxo-3,4,6,7-tetrahydro-1H-cyclopenta[d]pyrimidin-2(5H)-one

• IUPAC Name: 1-(2-methoxyethyl)-4-sulfanylidene-6,7-dihydro-5H-cyclopenta[d]pyrimidin-2-one
• InChI: InChI=1S/C10H14N2O2S/c1-14-6-5-12-8-4-2-3-7(8)9(15)11-10(12)13/h2-6H2,1H3,(H,11,13,15)
• InChI Key: ISZBPALLRJGBKZ-UHFFFAOYSA-N
• Canonical SMILES: COCCN1C2=C(CCC2)C(=S)NC1=O
• Molecular Formula: C10H14N2O2S
• Molecular Weight: 226.30 g/mol

Description

1-(2-methoxyethyl)-4-thioxo-3,4,6,7-tetrahydro-1H-cyclopenta[d]pyrimidin-2(5H)-one is a useful research compound. Its molecular formula is C10H14N2O2S and its molecular weight is 226.29. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity Evaluation

• A study focused on synthesizing novel heterocyclic compounds derived from visnaginone and khellinone, including "1-(2-methoxyethyl)-4-thioxo-3,4,6,7-tetrahydro-1H-cyclopenta[d]pyrimidin-2(5H)-one", showed these compounds to possess anti-inflammatory and analgesic activities. They were tested as cyclooxygenase-1/2 (COX-1/2) inhibitors, exhibiting significant inhibitory activity and selectivity, with some showing high COX-2 inhibition indices and notable analgesic and anti-inflammatory effects (Abu‐Hashem et al., 2020).

Chemical Synthesis Techniques

• Research on polyfunctional fused heterocyclic compounds via indene‐1,3‐diones involved reactions with similar compounds to produce various heterocyclic derivatives. These synthetic processes underscore the versatility of such compounds in forming complex chemical structures, potentially useful in pharmaceutical chemistry and material science (Hassaneen et al., 2003).

Antimicrobial and Antifungal Applications

• Some derivatives, closely related to "1-(2-methoxyethyl)-4-thioxo-3,4,6,7-tetrahydro-1H-cyclopenta[d]pyrimidin-2(5H)-one", have been synthesized and tested for their antimicrobial properties. For instance, certain compounds exhibited potent antifungal activity against significant types of fungi, highlighting their potential as antifungal agents (Jafar et al., 2017).

Antitumor Activity Exploration

• Synthesis and investigation of benzo[cyclohepta[pyrido derivatives, closely related to the compound of interest, revealed potent antitumor activities against liver and breast cancer cell lines. This indicates the potential application of such compounds in developing new anticancer therapies (Edrees & Farghaly, 2017).